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Compound of Interest

Compound Name: Nitric acid

Cat. No.: B089290 Get Quote

Technical Support Center: Nitric Acid
Welcome to the Technical Support Center for Nitric Acid. This resource is designed for

researchers, scientists, and drug development professionals to assist in the selection of the

appropriate grade of nitric acid for specific applications and to troubleshoot common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the common grades of nitric acid and how do they differ?

A1: Nitric acid is available in various grades, each with different purity levels and intended

applications. The primary distinctions lie in the concentration of nitric acid and the maximum

allowable levels of impurities, particularly metals. Common grades include Technical Grade,

ACS Reagent Grade, and High-Purity (e.g., Semiconductor or Trace Metal) Grade.

Q2: How do I choose the right grade of nitric acid for my experiment?

A2: The choice of nitric acid grade depends on the sensitivity of your application. For general

laboratory uses like cleaning glassware, a Technical Grade may suffice. For most analytical

and research purposes, ACS Reagent Grade is a reliable choice.[1][2] For highly sensitive

applications such as trace metal analysis by ICP-MS or in semiconductor manufacturing, a

High-Purity grade is essential to minimize background contamination.[3][4]
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Q3: Can the yellow or brown color of nitric acid affect my experiment?

A3: The yellow or brown color in nitric acid is typically due to the decomposition of nitric acid
into nitrogen dioxide (NO₂) upon exposure to heat or light.[5][6] For many applications, this

discoloration does not significantly impact the results. However, for highly sensitive analyses or

reactions where nitrogen oxides could interfere, it is advisable to use a fresh, colorless bottle of

nitric acid.

Q4: What is "fuming nitric acid" and when is it used?

A4: Fuming nitric acid is a concentrated form of nitric acid, typically with a concentration

greater than 86%.[5] It is further classified as white fuming nitric acid (WFNA) or red fuming

nitric acid (RFNA), depending on the amount of dissolved nitrogen dioxide.[5][7] Fuming nitric
acid is a powerful oxidizing and nitrating agent used in specialized applications, including the

production of explosives and in some organic synthesis reactions.[5][8][9]

Troubleshooting Guide
Issue 1: High background signal or unexpected peaks in trace metal analysis (e.g., ICP-MS,

AAS).

Possible Cause: The grade of nitric acid used for sample digestion and dilution may contain

metallic impurities that are interfering with the analysis.

Solution: Switch to a higher purity grade of nitric acid, such as a "Trace Metal Grade" or

"Semiconductor Grade," which has guaranteed low levels of metallic contaminants.[3][4]

Always run a blank analysis with your acid and diluent to check for contamination.

Experimental Protocol: See "Protocol for Trace Metal Analysis Sample Preparation" below.

Issue 2: Poor reproducibility or unexpected side products in organic synthesis.

Possible Cause: Impurities in the nitric acid, such as metal ions or dissolved nitrogen

oxides, can catalyze unwanted side reactions or interfere with the primary reaction pathway.

Solution: Use a high-purity, colorless nitric acid (ACS Reagent Grade or higher). If the

reaction is sensitive to water, consider using fuming nitric acid. It is also crucial to control
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the reaction temperature, as nitric acid reactions can be highly exothermic.[10][11]

Logical Relationship Diagram:
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Caption: Troubleshooting logic for organic synthesis issues.

Issue 3: Incomplete sample digestion.

Possible Cause: The concentration of nitric acid may be too low, or the digestion time and

temperature are insufficient for the sample matrix.

Solution: Increase the concentration of nitric acid. For resistant materials, a mixture of acids

(e.g., aqua regia, a mix of nitric acid and hydrochloric acid) may be necessary.[12] Ensure

the digestion is carried out at an appropriate temperature and for a sufficient duration.

Experimental Workflow Diagram:
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Sample Digestion Workflow
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Electrophilic Aromatic Substitution: Nitration

Generation of Electrophile Nitration Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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